Cas no 1265235-20-8 (Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate)
Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate is a heterocyclic compound featuring a pyrrolo[2,3-b]pyridine core functionalized with a tosyl group at the 1-position and an ethyl ester at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The tosyl group enhances stability and facilitates further derivatization, while the ethyl ester provides a reactive handle for hydrolysis or transesterification. Its well-defined reactivity and compatibility with various coupling reactions make it suitable for constructing complex nitrogen-containing scaffolds. The compound is typically used in research settings for exploring novel bioactive molecules.
1265235-20-8 structure
Product Name:Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
CAS No:1265235-20-8
MF:C17H16N2O4S
MW:344.384943008423
CID:1038248
PubChem ID:70700937
Update Time:2025-06-07
Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
- ethyl 1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridine-2-carboxylate
- Ethyl 1-(4-methylbenzene-1-sulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
- DA-34636
- 1265235-20-8
- A889415
- ethyl 1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridine-2-carboxylate;
- DTXSID30743716
- Ethyl1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
-
- MDL: MFCD23135833
- Inchi: 1S/C17H16N2O4S/c1-3-23-17(20)15-11-13-5-4-10-18-16(13)19(15)24(21,22)14-8-6-12(2)7-9-14/h4-11H,3H2,1-2H3
- InChI Key: MUVYZWCQIYKAFY-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1C(C(=O)OCC)=CC2=CC=CN=C12)(=O)=O
Computed Properties
- Exact Mass: 344.08300
- Monoisotopic Mass: 344.08307817g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 86.6Ų
Experimental Properties
- PSA: 86.64000
- LogP: 3.83920
Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029183797-1g |
Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
1265235-20-8 | 95% | 1g |
$400.00 | 2022-04-03 | |
| Chemenu | CM149688-1g |
Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
1265235-20-8 | 95%+ | 1g |
$401 | 2024-08-02 | |
| Chemenu | CM149688-1g |
Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
1265235-20-8 | 95% | 1g |
$430 | 2021-06-09 | |
| Ambeed | A584857-1g |
Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
1265235-20-8 | 95+% | 1g |
$361.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1802060-1g |
Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
1265235-20-8 | 98% | 1g |
¥3285.00 | 2024-08-09 |
Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
1265235-20-8 (Ethyl 1-tosyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate) Related Products
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